Cas no 156324-80-0 (Carbonic acid, 3-hydroxypropyl(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product Name: Carbonic acid, 3-hydroxypropyl(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 156324-80-0
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 1331735
• PubChem ID: 165343813
• Update Time: 2025-04-20

Carbonic acid, 3-hydroxypropyl(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 3-hydroxypropyl(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• 156324-80-0
• 3-Hydroxypropyl (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl carbonate
• DTXSID201147164

• Inchi： 1S/C14H26O4/c1-10(2)12-6-5-11(3)9-13(12)18-14(16)17-8-4-7-15/h10-13,15H,4-9H2,1-3H3/t11-,12+,13-/m1/s1
• InChI Key： YMEXMCUEKINXCE-FRRDWIJNSA-N
• SMILES： O(C(=O)OCCCO)[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 257.17535
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 69.59